2-amino-2-cyclopentyl-N-methylacetamide hydrochloride
Overview
Description
2-Amino-2-cyclopentyl-N-methylacetamide hydrochloride, also known as ACPMA, is a chiral amine compound with a cyclic structure that has been used for a variety of scientific research applications. The compound is synthesized from the reaction of 2-amino-2-cyclopentanol and methyl acetamide in the presence of hydrochloric acid. It has been studied for its biochemical and physiological effects, as well as its potential uses in laboratory experiments.
Scientific Research Applications
2-amino-2-cyclopentyl-N-methylacetamide hydrochloride has been used in a variety of scientific research applications, including the study of enzyme inhibition, protein-ligand interactions, and drug design. It has also been used to study the structure and function of proteins, as well as to develop new drugs. Additionally, 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride has been used to study the effects of chirality on the absorption, distribution, metabolism, and excretion of drugs in the body.
Mechanism of Action
2-amino-2-cyclopentyl-N-methylacetamide hydrochloride is a chiral amine compound, which means that it has two different forms, known as enantiomers. The two enantiomers of 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride interact differently with proteins, which can affect their structure and function. 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride can also bind to and inhibit enzymes, which can affect the metabolism of drugs in the body.
Biochemical and Physiological Effects
2-amino-2-cyclopentyl-N-methylacetamide hydrochloride has been studied for its biochemical and physiological effects. It has been found to have a variety of effects on the body, including the inhibition of enzymes, the binding of proteins, and the absorption, distribution, metabolism, and excretion of drugs. Additionally, 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride has been found to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
2-amino-2-cyclopentyl-N-methylacetamide hydrochloride is a useful compound for laboratory experiments due to its chiral structure, which allows for the study of the effects of chirality on the absorption, distribution, metabolism, and excretion of drugs. Additionally, 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride can be used to study the structure and function of proteins, as well as to develop new drugs. However, 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride is a relatively unstable compound, which can make it difficult to use in laboratory experiments.
Future Directions
There are a variety of possible future directions for the study of 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride, including the development of new synthetic methods, the study of its effects on the body, and the development of new drugs. Additionally, 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride could be used to study the structure and function of proteins, as well as to develop new drugs. Additionally, 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride could be used to study the effects of chirality on the absorption, distribution, metabolism, and excretion of drugs in the body. Finally, 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride could be used to study the effects of drugs on the body, as well as to develop new drugs.
Synthesis Methods
2-amino-2-cyclopentyl-N-methylacetamide hydrochloride is synthesized from the reaction of 2-amino-2-cyclopentanol and methyl acetamide in the presence of hydrochloric acid. The reaction is carried out in an inert atmosphere, such as argon or nitrogen, and the reaction temperature is kept at a low temperature, typically between 0-5°C. The reaction is complete when the product is isolated and purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride involves the reaction of cyclopentanone with methylamine to form N-methylcyclopentanoneimine, which is then reacted with hydroxylamine hydrochloride to form N-methylcyclopentanone oxime. The oxime is then reduced with sodium borohydride to form N-methylcyclopentanone amine, which is further reacted with acetic anhydride to form 2-amino-2-cyclopentyl-N-methylacetamide. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "Cyclopentanone", "Methylamine", "Hydroxylamine hydrochloride", "Sodium borohydride", "Acetic anhydride", "Hydrochloric acid" ], "Reaction": [ "Cyclopentanone + Methylamine -> N-methylcyclopentanoneimine", "N-methylcyclopentanoneimine + Hydroxylamine hydrochloride -> N-methylcyclopentanone oxime", "N-methylcyclopentanone oxime + Sodium borohydride -> N-methylcyclopentanone amine", "N-methylcyclopentanone amine + Acetic anhydride -> 2-amino-2-cyclopentyl-N-methylacetamide", "2-amino-2-cyclopentyl-N-methylacetamide + Hydrochloric acid -> 2-amino-2-cyclopentyl-N-methylacetamide hydrochloride" ] } | |
CAS RN |
2727959-91-1 |
Molecular Formula |
C8H17ClN2O |
Molecular Weight |
192.7 |
Purity |
95 |
Origin of Product |
United States |
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